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Compound of Interest

Compound Name: 2-Deoxy-D-glucose-d1

Cat. No.: B15139938

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for the handling and disposal of 2-Deoxy-D-glucose-d1. While this compound is
the deuterated form of 2-Deoxy-D-glucose, it is prudent to apply the same safety precautions
as the non-deuterated parent compound in the absence of specific data for the deuterated
analog.

Hazard Assessment:

2-Deoxy-D-glucose is generally not classified as a hazardous substance[1][2]. However, some
safety data sheets indicate potential for skin, eye, and respiratory irritation[3]. It is important to
handle this compound with care to minimize exposure.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 2-Deoxy-D-
glucose-d1 to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Must be tested and approved
Safety glasses with side under appropriate government
shields standards such as NIOSH
(US) or EN 166 (EU)[4].

Eye/Face Protection

Inspect gloves prior to use and
] ] ] ] use proper removal technique.
Skin Protection Chemical-resistant gloves ) )
Dispose of contaminated

gloves after use[4].

To be worn to prevent skin
Laboratory coat
contact.

) ] ) Recommended when there is
Respiratory Protection Dust mask or respirator i )
a risk of generating dust[5].

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the integrity of the compound and the
safety of laboratory personnel.

Handling:

o Ventilation: Use in a well-ventilated area[5]. If dust is likely to be generated, use a fume hood
or provide appropriate exhaust ventilation[4].

e Avoid Dust Formation: Minimize the generation and accumulation of dust[3][5].

» Personal Hygiene: Avoid eating, drinking, or smoking when handling. Wash hands
thoroughly after handling[3][5].

» Avoid Incompatibilities: Keep away from strong oxidizing agents[5][6].
Storage:

o Container: Store in the original, tightly-closed container[3][5].

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/msds/2-deoxy-d-glucose.pdf
https://www.chemicalbook.com/msds/2-deoxy-d-glucose.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://www.chemicalbook.com/msds/2-deoxy-d-glucose.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://www.carlroth.com/medias/SDB-CN96-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU1NDd8YXBwbGljYXRpb24vcGRmfGFEY3dMMmhoTVM4NU1UYzJPVEk0TWpVMk1ETXdMMU5FUWw5RFRqazJYMGRDWDBWT0xuQmtaZ3xmZWZjMjhhMWE5YzcwNjQ2NmUxZGY2Y2U5YmY4MzljZDM3MzAxMTNhMWU0MmJjN2NiNjNmNzlhOGY0MjA3NDc1
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Conditions: Keep in a cool, dry, and well-ventilated area[1][5]. A recommended storage
temperature is 2-8°CJ[3].

e Incompatibles: Store away from incompatible materials and foodstuff containers[1][5].

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be followed.
Spill Cleanup:
e Minor Spills:

o Clean up spills immediately[5].

o Wear appropriate PPE, including impervious gloves and safety glasses[1].

o Use dry clean-up procedures to avoid generating dust[1][5].

o Sweep or vacuum the spilled material and place it into a suitable, labeled container for
disposal[3][4][5].

e Major Spills:

o Evacuate the area and move upwind[1].

o Alert the appropriate emergency response team[5].
Waste Disposal:

e Unused Product: Dispose of surplus and non-recyclable solutions to a licensed disposal
companyl[4].

o Contaminated Packaging: Dispose of as unused product in accordance with local, state, and
federal regulations[1][4].

o General Guidance: All waste must be handled in accordance with local, state, and federal
regulations[1]. Do not allow the product to enter drains[4].

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://datasheets.scbt.com/sc-202010.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://www.chemicalbook.com/msds/2-deoxy-d-glucose.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://www.chemicalbook.com/msds/2-deoxy-d-glucose.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://www.chemicalbook.com/msds/2-deoxy-d-glucose.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://www.chemicalbook.com/msds/2-deoxy-d-glucose.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Operational Workflow for Safe Handling and
Disposal

The following diagram illustrates the logical steps for the safe handling and disposal of 2-
Deoxy-D-glucose-d1 in a laboratory setting.

Prepdration

Assess Hazards

Y
Don PPE

P ——

Harvling

Weigh/Handle in Ventilated Area

Spill Occurs

!

1

1

!

T

i Spill Response

1

1

1

| p—_—

Y

Perform Experiment -9 Secure Area

AN J/

Y

Clean Spill

Y

Dispose of Spill Waste

o/

/Cle%nup & Disp‘ ;sal\

Clean Work Area

\ 4

Segregate Waste

\ 4

Dispose of Waste

— T

\ 4

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15139938?utm_src=pdf-body
https://www.benchchem.com/product/b15139938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2-Deoxy-D-glucose-d1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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